4-Ethyloctanoic acid
4-Ethyloctanoic acid
4-Ethyloctanoic acid, also known as 4-ethyloctanoate or fema 3800, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 4-Ethyloctanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Ethyloctanoic acid has been primarily detected in urine. Within the cell, 4-ethyloctanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, 4-ethyloctanoic acid can be found in milk and milk products. This makes 4-ethyloctanoic acid a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
16493-80-4
VCID:
VC0107198
InChI:
InChI=1S/C10H20O2/c1-3-5-6-9(4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12)
SMILES:
CCCCC(CC)CCC(=O)O
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
4-Ethyloctanoic acid
CAS No.: 16493-80-4
Main Products
VCID: VC0107198
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 16493-80-4 |
|---|---|
| Product Name | 4-Ethyloctanoic acid |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | 4-ethyloctanoic acid |
| Standard InChI | InChI=1S/C10H20O2/c1-3-5-6-9(4-2)7-8-10(11)12/h9H,3-8H2,1-2H3,(H,11,12) |
| Standard InChIKey | PWKJMPFEQOHBAC-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)CCC(=O)O |
| Canonical SMILES | CCCCC(CC)CCC(=O)O |
| Density | 0.898-0.908 |
| Physical Description | Liquid; fruity, floral aroma |
| Description | 4-Ethyloctanoic acid, also known as 4-ethyloctanoate or fema 3800, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. 4-Ethyloctanoic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 4-Ethyloctanoic acid has been primarily detected in urine. Within the cell, 4-ethyloctanoic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Outside of the human body, 4-ethyloctanoic acid can be found in milk and milk products. This makes 4-ethyloctanoic acid a potential biomarker for the consumption of this food product. |
| Solubility | Slightly soluble in water; soluble in hexane soluble (in ethanol) |
| Synonyms | 4-ethyloctanoic acid |
| PubChem Compound | 61840 |
| Last Modified | Nov 11 2021 |
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